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Compound of Interest

N-(Benzyloxy)-2-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B1278174

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of N-(Benzyloxy)-2-
nitrobenzenesulfonamide (CAS: 77925-80-5).

The following procedures are designed to provide clear, step-by-step guidance for the safe
handling and disposal of N-(Benzyloxy)-2-nitrobenzenesulfonamide, a compound that
requires careful management as a potentially hazardous substance. Adherence to these
protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Key Chemical and Safety Data

For quick reference, the following table summarizes essential quantitative data for N-
(Benzyloxy)-2-nitrobenzenesulfonamide and a closely related isomer. Always refer to the
specific Safety Data Sheet (SDS) for the most accurate and detailed information.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1278174?utm_src=pdf-interest
https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

) N-(Benzyloxy)-2-
Chemical Name _ _ Advanced ChemBlocks
nitrobenzenesulfonamide

CAS Number 77925-80-5 Advanced ChemBlocks
Molecular Formula C13H12N205S Advanced ChemBlocks
Molecular Weight 308.31 g/mol Advanced ChemBlocks
Purity 95% Advanced ChemBlocks
Physical Form Solid Sigma-Aldrich

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye Sigma-Aldrich
irritation), H335 (May cause

respiratory irritation)

Signal Word Warning Sigma-Aldrich

. . . AK Scientific, Inc. (for 4-nitro
Incompatible Materials Strong oxidizing agents )
isomer)

Experimental Protocols: Proper Disposal
Procedures

The proper disposal of N-(Benzyloxy)-2-nitrobenzenesulfonamide must be conducted in a
manner that ensures the safety of laboratory personnel and minimizes environmental impact.
The following step-by-step protocol should be followed:

1. Personal Protective Equipment (PPE) and Safety Precautions:

« Handling: Always handle N-(Benzyloxy)-2-nitrobenzenesulfonamide in a well-ventilated
area, preferably within a chemical fume hood.[1]

e Protective Clothing: Wear appropriate personal protective equipment (PPE), including a lab
coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.benchchem.com/product/b1278174?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-benzyloxy-4-nitrobenzenesulfonamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[1]

Avoid Contamination: Avoid contact with skin and eyes. Do not breathe dust or aerosols.[1]

Ignition Sources: Keep away from all sources of ignition. Use non-sparking tools to prevent
fire caused by electrostatic discharge.[1]

. Waste Segregation and Collection:

Designated Waste Container: All waste contaminated with N-(Benzyloxy)-2-
nitrobenzenesulfonamide, including unused product, contaminated lab supplies (e.qg.,
gloves, weighing paper, pipette tips), and spill cleanup materials, must be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be labeled with the full chemical name, "N-(Benzyloxy)-2-
nitrobenzenesulfonamide,” and the appropriate hazard warnings (e.g., "Warning,"
"Irritant™).

Incompatible Wastes: Do not mix this waste with incompatible materials, such as strong
oxidizing agents.

. Disposal of Unused Product:

Licensed Disposal Facility: The primary method for disposal of N-(Benzyloxy)-2-
nitrobenzenesulfonamide is through a licensed chemical destruction plant.[1] This ensures
that the compound is handled and disposed of in accordance with all local, state, and federal
regulations.

Controlled Incineration: Controlled incineration with flue gas scrubbing is another acceptable
method of disposal.[1]

. Disposal of Contaminated Materials:

Solid Waste: Contaminated solid waste should be placed in the designated hazardous waste
container for disposal via a licensed facility.

Liguid Waste: If the compound is dissolved in a solvent, the solution should be collected in a
designated halogenated or non-halogenated solvent waste container, depending on the
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solvent used.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The first
rinseate must be collected and disposed of as hazardous waste. Subsequent rinses may be
collected as well, depending on institutional guidelines. After thorough rinsing and drying, the
container can be punctured to render it unusable and disposed of according to your
institution's procedures for decontaminated lab waste.[1]

5. Spill and Emergency Procedures:

o Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it in the designated hazardous waste container. Clean the spill area with a suitable
solvent and collect the cleaning materials as hazardous waste.

o Large Spills: In the event of a large spill, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department immediately.

o First Aid:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-
(Benzyloxy)-2-nitrobenzenesulfonamide.
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Caption: Disposal workflow for N-(Benzyloxy)-2-nitrobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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